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Compound of Interest

Compound Name: 4-Iodo-2-nitrotoluene

Cat. No.: B1329957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 4-
Iodo-2-nitrotoluene, a key intermediate in organic synthesis. It is intended to assist

researchers, scientists, and professionals in drug development in sourcing this compound and

understanding its synthetic applications. This document outlines key suppliers, their product

specifications, and provides illustrative experimental workflows.

Commercial Suppliers of 4-Iodo-2-nitrotoluene
The acquisition of high-quality starting materials is paramount for reproducible and successful

research and development. 4-Iodo-2-nitrotoluene is available from a range of commercial

suppliers, catering to various scales of demand, from laboratory research to bulk

manufacturing. The following table summarizes the offerings from several prominent suppliers.
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Supplier Purity
Available
Quantities

Price (USD) Notes

Thermo Fisher

Scientific (Alfa

Aesar)

97% 5 g, 25 g
$102.65 (5g),

$360.65 (25g)

Prices are

subject to

change and may

vary by region.

Online exclusive

offers may be

available.[1][2]

TCI Chemicals min. 98.0% 5 g, 25 g

Price available

upon

request/login.

Also available

through

distributors like

Fisher Scientific.

[3]

Santa Cruz

Biotechnology

Information

available upon

request.

Inquire for

details.

Price available

upon request.

Primarily for

research use.[4]

SIRI LIFE

SCIENCES
98%

1 kg, 5 kg, 10 kg,

25 kg, 1 MT

Price available

upon request.

Manufacturer

based in India.[5]

REDDY N

REDDY

PHARMACEUTI

CALS

98%
1 kg, 5 kg, 10 kg,

25 kg, 1 MT

Price available

upon request.

Manufacturer

based in India.[6]

A.J Chemicals 98%

Custom

quantities

available.

Price available

upon request.

Trader based in

India.[5]

JSK Chemicals
99% (Custom

work)

1 kg, 5 kg, 10 kg,

25 kg, 1 MT

Price available

upon request.

Trader based in

India.[5]

CONIER CHEM

AND PHARMA

LIMITED

99% 1 kg
Price available

upon request.

Trader based in

China.[5]
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CHEMSWORTH ~95%

Custom

quantities

available.

Price available

upon request.

Trader based in

India.[5]

CLEARSYNTH

LABS LTD.

Information

available upon

request.

Custom

quantities

available.

Price available

upon request.

Trader based in

India.[5]

Synthetic Applications and Experimental Protocols
4-Iodo-2-nitrotoluene serves as a versatile building block in organic synthesis, primarily in the

formation of carbon-carbon and carbon-nitrogen bonds. Its utility is demonstrated in its

application for the production of 3-(4-methyl-3-nitro-phenyl)-1H-indole.[1][7] While a specific,

detailed protocol for this exact synthesis is not readily available in public literature, a general

workflow can be constructed based on established palladium-catalyzed cross-coupling

reactions, such as the Buchwald-Hartwig amination.

General Experimental Workflow: Buchwald-Hartwig
Amination for C-N Bond Formation
The following diagram illustrates a typical workflow for a Buchwald-Hartwig amination reaction,

a plausible method for reacting 4-Iodo-2-nitrotoluene with an amine.
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Reaction Setup

Reaction Execution

Work-up

Purification

Combine aryl halide (4-Iodo-2-nitrotoluene),
amine, palladium catalyst, ligand, and base

in an oven-dried Schlenk tube.

Evacuate and backfill the tube
with an inert gas (e.g., Argon).

Add anhydrous, degassed solvent
via syringe.

Heat the reaction mixture to the
specified temperature with stirring.

Monitor reaction progress by TLC or LC-MS.

Cool the reaction mixture to
room temperature.

Quench the reaction and dilute
with an organic solvent.

Perform aqueous extraction to
remove inorganic salts.

Dry the organic layer over an
anhydrous drying agent (e.g., Na2SO4).

Concentrate the organic phase
under reduced pressure.

Purify the crude product by
silica gel column chromatography.

final_product

Characterize the final product
(NMR, MS, etc.).
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Evaluation Criteria

Decision Making

Define Project Requirements

Purity/Grade
(e.g., >98%)

Required Quantity
(mg, g, kg, MT)

Cost per Unit
(e.g., $/g)

Lead Time &
Availability

Compare Suppliers
Based on Criteria

Select Optimal Supplier

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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